2-(4-Chloro-phenyl)-4,4-dimethyl-oxazolidine

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-4,4-dimethyl-1,3-oxazolidine
• InChI: InChI=1S/C11H14ClNO/c1-11(2)7-14-10(13-11)8-3-5-9(12)6-4-8/h3-6,10,13H,7H2,1-2H3
• InChI Key: YFYBBQKIGQIVES-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(N1)C2=CC=C(C=C2)Cl)C

Description

2-(4-Chloro-phenyl)-4,4-dimethyl-oxazolidine is a useful research compound. Its molecular formula is C11H14ClNO and its molecular weight is 211.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-2-methyl-propan-1-ol (59 g, 0.66 mol) in dichloromethane (120 mL) at 0° C. was added dropwise a solution of 4-chloro-benzoyl chloride (53 g, 0.3 mol) in dichloromethane (75 mL). The resulting mixture was stirred at r.t. for 2.5 h, then filtered and the filtrate was concentrated. Then SOCl2 (120 g, 1 mol) was added dropwise. The mixture was stirred at room temperature for overnight, then diluted with ethyl ether (150 mL). The resulting mixture was cooled in an ice bath, neutralized with aqueous NaOH (20%). The organic layer was separated, and aqueous layer was extracted with ethyl ether for 3 times. The organic lays were combined and washed with water twice, dried over anhydrous Na2SO4 and concentrated. The residue was distilled in vacuo to give the title product (25 g) as oil.